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Compound of Interest

Compound Name: ABBV-467

Cat. No.: B15522960

ABBV-467 is a selective MCL-1 inhibitor used in cancer research, specifically in studies related
to hematological malignancies.[1][2] As with any potent research compound, adherence to
proper disposal procedures is critical to ensure personnel safety and environmental protection.
This guide provides essential information on the safe handling and disposal of ABBV-467 in a
laboratory setting.

Safety and Handling Precautions

Before disposal, it is imperative to handle ABBV-467 with appropriate personal protective
equipment (PPE). This includes, but is not limited to, safety glasses, gloves, and a lab coat. All
handling should be performed in a well-ventilated area, preferably within a chemical fume
hood, to minimize the risk of inhalation.

Disposal Procedures

The primary source for disposal information for any chemical is its Safety Data Sheet (SDS).
For ABBV-467, the SDS will provide specific guidance on proper disposal methods.[3] While
the exact details may vary slightly between suppliers, the general principles for the disposal of
potent pharmaceutical compounds in a research setting are as follows:

e Consult Local Regulations: Always consult and adhere to all applicable federal, state, and
local environmental regulations regarding the disposal of chemical and pharmaceutical
waste. These regulations take precedence over any general guidelines.
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e Avoid Drain and Trash Disposal: ABBV-467 should not be disposed of down the drain or in
the regular trash. This prevents the contamination of water systems and landfills with a
biologically active compound.

o Chemical Waste Contractor: The recommended method for the disposal of ABBV-467 is to
use a licensed professional chemical waste disposal service. These contractors are
equipped to handle and dispose of hazardous materials in an environmentally sound
manner.

o Packaging for Disposal:

o Solid Waste: Unused or expired solid ABBV-467 should be collected in a clearly labeled,
sealed container. The label should include the chemical name ("ABBV-467"), CAS number
(2287186-66-5), and any relevant hazard warnings.

o Contaminated Materials: Any materials that have come into contact with ABBV-467, such
as pipette tips, gloves, and empty vials, should be considered contaminated waste. These
items should be collected in a designated, sealed waste container, separate from regular
lab trash.

o Solutions: Solutions containing ABBV-467 should be collected in a labeled, sealed, and
chemically compatible waste container. The solvent used should be noted on the label, as
this will be important for the waste contractor.

Decontamination

In the event of a spill, the area should be decontaminated. The specific procedure for
decontamination will depend on the nature of the spill and the surface it has occurred on.
Generally, the area should be wiped with a suitable solvent (e.g., ethanol) and then washed
with soap and water. All materials used for decontamination should be disposed of as
contaminated waste.

Experimental Workflow for Disposal

To ensure a safe and compliant disposal process, the following workflow is recommended:
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Figure 1. A workflow diagram illustrating the key steps for the proper disposal of ABBV-467
waste in a laboratory setting.

By following these procedures, researchers can ensure the safe and environmentally
responsible disposal of ABBV-467, fostering a culture of safety and compliance within the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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